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Compound of Interest

Tert-butyl hexa-1,5-dien-3-
Compound Name:
ylcarbamate

Cat. No.: B573396

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Tert-butyl hexa-1,5-dien-3-ylcarbamate is a specialty chemical that is not readily
available from commercial suppliers. This guide provides a proposed synthesis route and
technical information based on established chemical principles and data from structurally
related compounds. The experimental protocols are illustrative and have not been validated for
this specific compound.

Overview

Tert-butyl hexa-1,5-dien-3-ylcarbamate is a carbamate derivative containing a di-unsaturated
hexenyl backbone. The presence of the Boc (tert-butoxycarbonyl) protecting group on the
secondary amine, combined with the terminal vinyl groups, makes it a potentially valuable
building block in organic synthesis. The dienyl moiety offers multiple sites for further
functionalization through various reactions such as cycloadditions, cross-coupling, and olefin
metathesis. The Boc-protected amine provides a stable yet readily deprotectable nitrogen
source, crucial in the synthesis of complex nitrogen-containing molecules, including
pharmaceutical intermediates.

Due to its specialized structure, Tert-butyl hexa-1,5-dien-3-ylcarbamate is not available as a
stock chemical. However, it can be obtained through custom synthesis from various chemical
manufacturing organizations.
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Commercial Availability (Custom Synthesis)

While no direct off-the-shelf suppliers for Tert-butyl hexa-1,5-dien-3-ylcarbamate have been
identified, numerous companies specialize in the custom synthesis of novel organic
compounds. These companies can provide the target compound on a milligram to kilogram
scale, typically offering services that include route design, synthesis, purification, and analytical
characterization.

Table 1: Selected Custom Chemical Synthesis Service Providers

. Geographic Regions
Company Name Services Offered
Served

Custom synthesis of a wide
Enamine variety of organic compounds, Global
FTE and FFS projects.

Custom synthesis of complex
Tocris Bioscience organic molecules, including Global
APIs and building blocks.

Custom organic synthesis,
Life Chemicals medicinal chemistry support, Global

compound libraries.

Custom synthesis of organic
Otava Chemicals molecules, fluorescent dyes, Global

and drug discovery services.

Custom organic synthesis for
Aurora Fine Chemicals drug discovery and research Global

institutions.

Physicochemical and Spectroscopic Data

As Tert-butyl hexa-1,5-dien-3-ylcarbamate is not a commercially cataloged compound,
experimental data is limited. The following table summarizes calculated physicochemical
properties and predicted spectroscopic characteristics. For comparison, experimental data for
the closely related and commercially available tert-butyl carbamate is also provided.
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Table 2: Physicochemical and Spectroscopic Properties

Property

Tert-butyl hexa-1,5-dien-3-
ylcarbamate
(Calculated/Predicted)

tert-Butyl carbamate
(Experimental)

Molecular Formula C11H19NO2 C5H11NO2
Molecular Weight 197.27 g/mol 117.15 g/mol

Predicted: Colorless to pale White to slightly yellow
Appearance ] ) ) ) )

yellow oil or low-melting solid crystalline solid[1]
Melting Point N/A 105-108 °C[1]

- ) Predicted: >200 °C (at

Boiling Point ] N/A

atmospheric pressure)

Predicted: Soluble in common Soluble in methylene chloride,

B organic solvents (e.g., DCM, chloroform, and alcohols.

Solubility

THF, EtOAC). Insoluble in
water.

Slightly soluble in petroleum
ether and water.[1][2]

1H NMR (Predicted)

Peaks expected for t-butyl
group (~1.5 ppm, s, 9H), allylic
protons, vinyl protons (5-6
ppm), and a carbamate N-H

proton.

13C NMR (Predicted)

Peaks expected for t-butyl
group (~28, 80 ppm), sp?
carbons of the vinyl groups,
and the carbamate carbonyl
(~155 ppm).

Mass Spectrometry

Exact Mass: 197.1416 g/mol

Proposed Synthetic Route and Experimental

Protocols
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A plausible and robust two-step synthetic pathway for Tert-butyl hexa-1,5-dien-3-ylcarbamate
is proposed, starting from commercially available precursors. This route involves the synthesis

of the key intermediate, 3-amino-hexa-1,5-diene, followed by the protection of the amine with a
Boc group.

Synthetic Scheme
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Hexa-1,5-dien-3-ol

DPPA, DBU

Y

Step 1: Synthesis of 3-amino-hexa-1,5-diene

Diphenylphosphoryl azide (DPPA)

Lithium aluminum hydride (LAH)

3-Azido-hexa-1,5-diene

LAH, THF

Y

3-Amino-hexa-1,5-diene

1. Vinylmagnesium bromide
2. H3O*

Step 2: Boc Protection

3-Amino-hexa-1,5-diene

Boc20, EtsN, DCM

Tert-butyl hexa-1,5-dien-3-ylcarbamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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